Cas no 259243-72-6 (1H-Pyrazole-5-carboxylicacid, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-
• CAS No: 259243-72-6
• MF: C₁₂H₇Cl₂F₃N₂O₂
• MW: 339.097391366959
• CID: 247163
• Update Time: 2024-01-26

1H-Pyrazole-5-carboxylicacid, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-
• 2-[2,6-dichloro-4-(fluoromethyl)phenyl]-5-methylpyrazole-3-carboxylic acid
• 1-[2,6-DICHLORO-4-(FLUOROMETHYL)PHENYL]-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 2-[2,6-bis(chloranyl)-4-(fluoranylmethyl)phenyl]-5-methyl-pyrazole-3-carboxylic acid
• 2-[2,6-dichloro-4-(fluoromethyl)phenyl]-5-methyl-3-pyrazolecarboxylic acid
• 1-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]-3-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
• 1H-Pyrazole-5-carboxylic acid, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-

• Inchi： 1S/C12H7Cl2F3N2O2/c1-5-2-9(11(20)21)19(18-5)10-7(13)3-6(4-8(10)14)12(15,16)17/h2-4H,1H3,(H,20,21)
• InChI Key： JIXSTJWSROAWCM-UHFFFAOYSA-N
• SMILES： N1(C2=C(Cl)C=C(C(F)(F)F)C=C2Cl)C(C(O)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 337.98400
• Monoisotopic Mass: 337.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• PSA: 55.12000
• LogP: 4.20450